Cas no 2171960-73-7 (1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171960-73-7
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6487528
• PubChem ID: 165776926
• Update Time: 2025-09-24

1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594402
• 2171960-73-7

• Inchi： 1S/C9H15N3O2/c1-7-8(4-13)10-11-12(7)5-9(2,3)6-14/h4,14H,5-6H2,1-3H3
• InChI Key： JMQBYYBIALUAAC-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CN1C(C)=C(C=O)N=N1

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68Ų

Additional information on 1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171960-73-7)

1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2171960-73-7, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly its aldehyde functionality and the presence of a tertiary alcohol substituent, make it a versatile intermediate in the synthesis of more complex pharmacophores.

The aldehyde group at the 4-position of the triazole ring is a key functional moiety that enables various chemical transformations, including condensation reactions with nucleophiles to form imines or Schiff bases. These derivatives have been extensively studied for their potential applications in drug development, particularly as kinase inhibitors and antiviral agents. The tertiary alcohol (3-hydroxy-2,2-dimethylpropyl) substituent not only contributes to the molecule's solubility and stability but also provides a site for further functionalization, allowing for the creation of more intricate molecular architectures.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde as a scaffold for designing novel therapeutic agents. Studies have demonstrated that the combination of the triazole ring and the aldehyde group can enhance binding affinity to biological targets by optimizing hydrogen bonding interactions and hydrophobic effects. This has led to increased interest in exploring its derivatives as candidates for treating various diseases, including cancer and inflammatory disorders.

In the context of drug discovery, the 5-methyl substituent on the triazole ring plays a crucial role in modulating the electronic properties of the molecule. This modification can influence both the reactivity of the aldehyde group and the overall pharmacokinetic profile of potential drug candidates. Researchers have leveraged this flexibility to develop libraries of analogs with tailored properties for specific therapeutic applications. For instance, modifications at this position have been shown to improve metabolic stability and reduce off-target effects in early-stage drug candidates.

The synthesis of 1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the condensation of appropriately substituted hydrazines with ketones or aldehydes to form triazole derivatives. Subsequent functionalization steps introduce the desired substituents while maintaining regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to enhance yield and purity.

The biological activity of this compound has been explored through both experimental and computational approaches. In vitro studies have revealed that certain derivatives exhibit inhibitory effects on enzymes involved in disease pathways. For example, analogs with enhanced aldehyde reactivity have shown promise as inhibitors of polyketide synthases (PKSs), which are critical targets in antifungal drug development. Additionally, computational studies using molecular dynamics simulations have provided insights into how structural modifications affect binding affinity and specificity to biological macromolecules.

The pharmaceutical industry has recognized the potential of 1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde as a building block for innovative drug candidates. Its unique structural features allow for rapid diversification of chemical space through combinatorial chemistry approaches. By systematically varying substituents at different positions on the molecule, researchers can identify novel compounds with optimized pharmacological properties. This strategy has been successfully applied in high-throughput screening campaigns to discover lead compounds for further development.

Future research directions may focus on exploring alternative synthetic routes to improve scalability and sustainability. Green chemistry principles are increasingly being integrated into drug discovery processes to minimize environmental impact while maintaining efficiency. Additionally, advances in biocatalysis could enable more selective transformations using engineered enzymes or microbial systems. These innovations would not only enhance production but also open new avenues for structural diversification.

The broader significance of this compound lies in its contribution to our understanding of heterocyclic chemistry and its applications in medicine. As research continues to uncover new biological targets and therapeutic strategies, molecules like 1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde will remain valuable tools for medicinal chemists seeking to develop next-generation pharmaceuticals.